Cas no 128533-39-1 (Carda-16,20(22)-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-3-O-methyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI))
128533-39-1 structure
Product Name:Carda-16,20(22)-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-3-O-methyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI)
CAS No:128533-39-1
MF:C36H54O13
MW:694.806172847748
CID:199276
Update Time:2024-01-26
Carda-16,20(22)-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-3-O-methyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Carda-16,20(22)-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-3-O-methyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI)
- (-)-ObebiosideD
- Obebioside D
- Carda-16,20(22)-dienolide, 3-[(6-deoxy-4-O-β-D-glucopyranosyl-3-O-methyl-β-D-glucopyranosyl)oxy]-14-hydroxy-, (3β,5β)-
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- Inchi: 1S/C36H54O13/c1-17-30(49-32-28(41)27(40)26(39)24(15-37)48-32)31(44-4)29(42)33(46-17)47-20-7-10-34(2)19(14-20)5-6-23-22(34)8-11-35(3)21(9-12-36(23,35)43)18-13-25(38)45-16-18/h9,13,17,19-20,22-24,26-33,37,39-43H,5-8,10-12,14-16H2,1-4H3/t17-,19-,20+,22+,23-,24-,26-,27+,28-,29-,30-,31-,32+,33+,34+,35-,36+/m1/s1
- InChI Key: ZDSODPJBPQPOSB-DRWYUEOQSA-N
- SMILES: O[C@]12CC=C(C3=CC(=O)OC3)[C@]1(CC[C@]1([H])[C@]3(CC[C@H](O[C@]4([H])O[C@H](C)[C@@H](O[C@@]5([H])[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O5)O)[C@H](OC)[C@H]4O)C[C@@]3([H])CC[C@@]21[H])C)C
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 866.5±65.0 °C(Predicted)
- PSA: 52.54
- pka: 12.79±0.70(Predicted)
Carda-16,20(22)-dienolide,3-[(6-deoxy-4-O-b-D-glucopyranosyl-3-O-methyl-b-D-glucopyranosyl)oxy]-14-hydroxy-,(3b,5b)- (9CI) Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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